Cas no 941939-11-3 (2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 941939-11-3
• MF: C₂₃H₂₁ClN₄O₂
• MW: 420.891443967819
• CID: 5443459
• Update Time: 2025-10-17

2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(2,4,6-trimethylphenyl)acetamide
• 2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(2,4,6-trimethylphenyl)acetamide

• Inchi： 1S/C23H21ClN4O2/c1-14-10-15(2)22(16(3)11-14)25-21(29)13-27-8-9-28-20(23(27)30)12-19(26-28)17-4-6-18(24)7-5-17/h4-12H,13H2,1-3H3,(H,25,29)
• InChI Key： MRQOIODHMUWHNJ-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)CN1C=CN2N=C(C3=CC=C(Cl)C=C3)C=C2C1=O

Additional information on 2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(2,4,6-trimethylphenyl)acetamide

2-2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(2,4,6-trimethylphenyl)acetamide: A Comprehensive Overview

2-2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(2,4,6-trimethylphenyl)acetamide (CAS No. 941939-11-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrazines and is characterized by its unique structural features and biological activities.

The molecular structure of 2-2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(2,4,6-trimethylphenyl)acetamide consists of a pyrazolopyrazine core substituted with a 4-chlorophenyl group and an acetamide moiety linked to a 2,4,6-trimethylphenyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 2-2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(2,4,6-trimethylphenyl)acetamide in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Another significant application of 2-2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(2,4,6-trimethylphenyl)acetamide is in the field of cancer therapy. Research has shown that this compound exhibits potent antiproliferative effects against various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings suggest that 2-2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(2,4,6-trimethylphenyl)acetamide could be developed as a novel anticancer agent.

In addition to its anti-inflammatory and anticancer properties, 2-2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(2,4,6-trimethylphenyl)acetamide has also been investigated for its neuroprotective effects. Preclinical studies have shown that this compound can protect neurons from oxidative stress and reduce neuroinflammation. These properties make it a potential therapeutic option for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(2,4,6-trimethylphenyl)acetamide has been extensively studied to optimize its therapeutic potential. In animal models, this compound has demonstrated good oral bioavailability and favorable pharmacokinetic parameters. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further explore the therapeutic potential of 2-2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(2,4,6-trimethylphenyl)acetamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in human subjects with various diseases. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects.

In conclusion, 2-2-(4-Chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl-N-(2,4,6-trimethylphenyl)acetamide (CAS No. 941939-11-3) is a multifaceted compound with a wide range of potential therapeutic applications. Its anti-inflammatory, anticancer, and neuroprotective properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatment options in various medical conditions.